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Compound of Interest

Compound Name: Notoginsenoside FP2

Cat. No.: B10818055

Key Anti-inflammatory Signaling Pathways

The anti-inflammatory effects of notoginsenosides are multifaceted, involving the regulation of
several key intracellular signaling pathways that are crucial in the inflammatory response.

Nuclear Factor-kappa B (NF-kB) Signaling Pathway

The NF-kB pathway is a cornerstone of the inflammatory process, responsible for the
transcription of numerous pro-inflammatory genes, including cytokines, chemokines, and
adhesion molecules.[1] Ginsenosides have been shown to suppress the NF-kB pathway
through various mechanisms, such as preventing the degradation of IkBa, inhibiting the
activation of IKK, and repressing upstream kinases like PI3K/Akt and ERK1/2.[2]

Notoginsenoside R1, a closely related compound to FP2, has been demonstrated to
downregulate the NF-kB signaling pathway in various models of inflammation-related injury.[3]
[4] This is a common mechanism for many ginsenosides, which target different steps within the
NF-kB cascade to ameliorate inflammatory symptoms.[1] In the context of cerebral ischemia-
reperfusion injury, Panax notoginseng saponins (PNS) have been shown to significantly
suppress the activation of NF-kB.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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